Cas no 5349-62-2 (4-Methyl-1-phenyl-2-pentanone)

4-Methyl-1-phenyl-2-pentanone Properties

Names and Identifiers

• 4-Methyl-1-phenylpentan-2-one
• 4-Methyl-1-phenyl-2-pentanone
• 1-phenyl-4-methyl-2-pentanone
• 2-Pentanone,4-methyl-1-phenyl
• 4-Methyl-1-phenyl-pentan-2-on
• 4-methyl-1-phenyl-pentan-2-one
• 4-Oxo-2-methyl-5-phenyl-pentan
• Benzyl isobutyl ketone
• FEMA No. 2740
• Isobutyl benzyl ketone
• 2-Pentanone, 4-methyl-1-phenyl-
• 2Z1A62342T
• AK115092
• spicy pentanone
• Benzylisobutyl ketone
• Isopropylphenylacetone
• FEMA 2740
• DTYGTEGDVPAKDA-UHFFFAOYSA-
• NSC1268
• 2-Pentanone,4-methyl-1-phenyl-
• DTYGTEGDVPAKDA-UHFFFAOYSA-N
• ZIN
• +Expand

• MDL： MFCD00015639
• InChIKey： DTYGTEGDVPAKDA-UHFFFAOYSA-N
• Inchi： 1S/C12H16O/c1-10(2)8-12(13)9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3
• SMILES： O=C(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 176.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 176.12
• Heavy Atom Count: 13
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 176.25

Experimental Properties

• LogP: 2.84430
• PSA: 17.07000
• Refractive Index: 1.498
• Boiling Point: 250-251 ºC
• Flash Point: 105 ºC
• FEMA: 2740
• Solubility: insoluble in water, soluble in organic solvents, oils
• Density: 0.949
• Refractive Index: 1.500-1.510

4-Methyl-1-phenyl-2-pentanone Security Information

• WGK Germany：3

4-Methyl-1-phenyl-2-pentanone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%